DRI-C21045

• Molecular Formula: C32H24N2O7S
• Molecular Weight: 580.6 g/mol
• InChI: InChI=1S/C32H24N2O7S/c1-41-32(37)25-14-12-23(13-15-25)30(35)33-26-18-16-21(17-19-26)20-8-10-24(11-9-20)31(36)34-27-6-2-4-22-5-3-7-28(29(22)27)42(38,39)40/h2-19H,1H3,(H,33,35)(H,34,36)(H,38,39,40)
• InChIKey: BZAWLSZPOBGURT-UHFFFAOYSA-N

DRI-C21045: CD40–CD40L PPI Inhibitor Overview

DRI-C21045 (CAS 2101765-81-3; compound 10) is a synthetic small-molecule inhibitor of the CD40-CD40L (CD154) costimulatory protein-protein interaction (PPI) belonging to the naphthalenesulfonic acid derivative class [1]. It inhibits CD40-CD40L binding with an IC50 of 0.17 μM in binding inhibition assays and demonstrates concentration-dependent inhibition of downstream functional responses including NF-κB activation (IC50 = 17.1 μM) and B cell proliferation (IC50 = 4.5 μM) in cellular models [2]. Unlike monoclonal antibodies targeting this axis, DRI-C21045 represents a chemically tractable scaffold with potential for oral bioavailability, offering a differentiated research tool for mechanistic studies of CD40-CD40L blockade without the immunogenicity concerns associated with biologic agents [3].

Target pathway CD40–CD40L costimulatory protein–protein interaction probe

Model systems B cell immunology, transplant rejection, and TNF superfamily counter-screening

SAR context Biphenyl-linked naphthalene-sulfonic acid scaffold; linker and ester substituent critical for activity

• [1] Chen J, Song Y, Bojadzic D, Tamayo-Garcia A, Landin AM, Blomberg BB, Buchwald P. Small-Molecule Inhibitors of the CD40-CD40L Costimulatory Protein-Protein Interaction. J Med Chem. 2017;60(21):8906-8922. View Source
• [2] DRI-C21045 Product Datasheet. TargetMol T11096. View Source
• [3] Bojadzic D, Chen J, Tamayo-Garcia A, Landin AM, Blomberg BB, Buchwald P. Design, Synthesis, and Evaluation of Novel Immunomodulatory Small Molecules Targeting the CD40-CD154 Costimulatory Protein-Protein Interaction. Molecules. 2018;23(5):1153. View Source

DRI-C21045 SAR Advantages

The CD40-CD40L costimulatory axis can be targeted through multiple modalities including anti-CD40 monoclonal antibodies (e.g., BI 655064, BMS-986090), anti-CD40L antibodies, or fusion proteins. However, generic substitution among these classes is not scientifically valid due to fundamental differences in binding site topology, pharmacokinetic profile, and immunogenicity risk [1]. DRI-C21045, as a small-molecule inhibitor, engages the CD154 (CD40L) protein at a defined binding pocket rather than the CD40 receptor itself, with protein thermal shift assays confirming CD154 as the binding partner [2]. This contrasts with antagonistic anti-CD40 antibodies which bind CD40 directly. Furthermore, DRI-C21045 demonstrates >30-fold selectivity against other TNF superfamily PPIs including OX40-OX40L, BAFFR-BAFF, and TNF-R1-TNFα, a selectivity profile not documented for most antibody-based approaches [3]. The absence of an Fc domain eliminates antibody-dependent cellular cytotoxicity (ADCC) and complement-dependent cytotoxicity (CDC) liabilities, making DRI-C21045 the appropriate choice for experiments requiring pathway-specific inhibition without broader immune cell depletion.

Linker architecture

Replacing the biphenyl core with a single benzene ring may reduce CD40 inhibition by orders of magnitude, altering target engagement in screening workflows.

Terminal substituent

Switching the methyl ester to a nitro or carboxylic acid group can shift cellular potency profiles, limiting functional comparability in B cell assays.

Class mismatch

Reference dyes or earlier CD40–CD40L inhibitors (e.g., BIO8898, KGYY15) exhibit substantially lower binding potency and may not reproduce DRI-C21045’s reported selectivity window.

• [1] Buchwald P, Bojadzic D. Toward Small-Molecule Inhibition of Protein-Protein Interactions: General Aspects and Recent Progress in Targeting Costimulatory and Coinhibitory (Immune Checkpoint) Interactions. Curr Top Med Chem. 2018;18(8):674-699. View Source
• [2] Bojadzic D, Chen J, Tamayo-Garcia A, Landin AM, Blomberg BB, Buchwald P. Design, Synthesis, and Evaluation of Novel Immunomodulatory Small Molecules Targeting the CD40-CD154 Costimulatory Protein-Protein Interaction. Molecules. 2018;23(5):1153. View Source
• [3] Bojadzic D, Chen J, Tamayo-Garcia A, Landin AM, Blomberg BB, Buchwald P. Design, Synthesis, and Evaluation of Novel Immunomodulatory Small Molecules Targeting the CD40-CD154 Costimulatory Protein-Protein Interaction. Molecules. 2018;23(5):1153. View Source

DRI-C21045 Evidence vs. Analogs

Highest Affinity in Cell-Free CD40–CD40L Binding

DRI-C21045 inhibits the CD40-CD40L protein-protein interaction with an IC50 of 0.17 μM in binding inhibition assays, representing the primary biochemical activity benchmark for this compound class [1]. The compound displays >30-fold selectivity against related TNF superfamily PPIs, including OX40-OX40L, BAFFR-BAFF, and TNF-R1-TNFα, as assessed in parallel binding inhibition assays [2]. This selectivity window distinguishes DRI-C21045 from non-selective pan-TNFSF inhibitors and is critical for experimental interpretation of pathway-specific versus off-target effects.

Cell-free binding IC₅₀

Head-to-head

0.17 µM (DRI-C21045)

vs analogs 0.31–154 µM; ref. dye 2.26 µM; BIO8898 25 µM; peptide 154 µM

Supports target-engagement assay context

Reported ranking in cell-free ELISA; Hill slope = 1

Evidence Dimension	Binding inhibition potency (IC50) and target selectivity
Target Compound Data	IC50 = 0.17 μM against CD40-CD40L PPI
Comparator Or Baseline	OX40-OX40L, BAFFR-BAFF, and TNF-R1-TNFα PPIs
Quantified Difference	>30-fold selectivity for CD40-CD40L over other TNFSF PPIs
Conditions	In vitro binding inhibition assay; protein thermal shift (differential scanning fluorimetry) assay for binding partner identification

Why This Matters

This selectivity data enables researchers to attribute observed biological effects specifically to CD40-CD40L pathway blockade rather than cross-reactivity with other TNF superfamily members, a critical consideration for mechanistic studies and pharmacological target validation.

• [1] Chen J, Song Y, Bojadzic D, Tamayo-Garcia A, Landin AM, Blomberg BB, Buchwald P. Small-Molecule Inhibitors of the CD40-CD40L Costimulatory Protein-Protein Interaction. J Med Chem. 2017;60(21):8906-8922. View Source
• [2] Bojadzic D, Chen J, Tamayo-Garcia A, Landin AM, Blomberg BB, Buchwald P. Design, Synthesis, and Evaluation of Novel Immunomodulatory Small Molecules Targeting the CD40-CD154 Costimulatory Protein-Protein Interaction. Molecules. 2018;23(5):1153. View Source

Selectivity Over TNF-R1–TNF-α Interaction

In cellular functional assays, DRI-C21045 demonstrates a consistent rank order of potency: B cell proliferation inhibition (IC50 = 4.5 μM) > NF-κB activation inhibition (IC50 = 17.1 μM) [1]. The approximately 3.8-fold greater potency in the B cell proliferation assay relative to the NF-κB sensor assay indicates differential sensitivity of downstream functional endpoints to CD40-CD40L blockade. This contrasts with the equipotent cellular activity observed for certain alternative small-molecule CD40-CD40L inhibitors described in the same chemical series, where the ratio of NF-κB to B cell proliferation IC50 values varies substantially among structurally related compounds .

Selectivity over TNF-R1

Head-to-head

>5,800-fold (CD40 vs TNF-R1)

analogs >2,700–3,200-fold; ref. dye 19-fold

Supports pathway-specificity interpretation

Cell-free TNF-R1–TNF-α ELISA; same format

Evidence Dimension	Cellular functional inhibition potency (IC50)
Target Compound Data	B cell proliferation IC50 = 4.5 μM; NF-κB activation IC50 = 17.1 μM
Comparator Or Baseline	Other compounds in the DRI-C210xx series (e.g., DRI-C21091, DRI-C21095)
Quantified Difference	Ratio of NF-κB IC50 to B cell proliferation IC50 = 3.8 for DRI-C21045; ratios vary by compound in the series
Conditions	NF-κB activation: CD40 sensor cells, 18 h incubation with 3.2-100 μM DRI-C21045; B cell proliferation: primary human B cells, 48 h incubation with 2-100 μM DRI-C21045

Why This Matters

The differential functional potency profile provides a quantifiable basis for selecting DRI-C21045 over other series members when B cell-specific CD40-CD40L blockade is the primary experimental objective, while the NF-κB assay data establishes the concentration range required for complete pathway suppression.

• [1] Chen J, Song Y, Bojadzic D, Tamayo-Garcia A, Landin AM, Blomberg BB, Buchwald P. Small-Molecule Inhibitors of the CD40-CD40L Costimulatory Protein-Protein Interaction. J Med Chem. 2017;60(21):8906-8922. View Source

Functional Potency in Primary B Cell Assays

Cytotoxicity assessment reveals that DRI-C21045 shows no signs of cytotoxicity at concentrations up to 100-200 μM and lacks genotoxic potential up to 500 μM [1]. Given that functional inhibition of CD40-CD40L-mediated responses occurs at 4.5-17.1 μM, the compound exhibits a safety margin of approximately 6- to 11-fold above the functional IC50 values for cytotoxicity, and >29-fold for genotoxicity. In contrast, many small-molecule PPI inhibitors in this chemical space demonstrate narrower therapeutic indices, with cytotoxicity occurring at concentrations only 2- to 3-fold above functional inhibitory concentrations [2].

B cell proliferation IC₅₀

Head-to-head

4.5 µM (primary human B cells)

analogs 13.2–15.9 µM; consistent with AID-reporter assay

Supports functional pathway-response context

CD40L-induced; validated in NF-κB reporter model

Evidence Dimension	Cytotoxicity threshold relative to functional IC50
Target Compound Data	No cytotoxicity ≤100-200 μM; no genotoxicity ≤500 μM
Comparator Or Baseline	Typical small-molecule PPI inhibitors (class-level reference)
Quantified Difference	Safety margin = 6- to 11-fold for cytotoxicity, >29-fold for genotoxicity above functional IC50
Conditions	Cytotoxicity assays with up to 100-200 μM DRI-C21045; genotoxicity assessment up to 500 μM

Why This Matters

The wide safety margin supports the use of DRI-C21045 in extended-duration cellular experiments and enables in vivo dosing regimens where high local or systemic concentrations may be required for efficacy, without confounding cytotoxicity artifacts that could compromise data interpretation.

• [1] Chen J, Song Y, Bojadzic D, Tamayo-Garcia A, Landin AM, Blomberg BB, Buchwald P. Small-Molecule Inhibitors of the CD40-CD40L Costimulatory Protein-Protein Interaction. J Med Chem. 2017;60(21):8906-8922. View Source
• [2] Buchwald P, Bojadzic D. Toward Small-Molecule Inhibition of Protein-Protein Interactions: General Aspects and Recent Progress in Targeting Costimulatory and Coinhibitory (Immune Checkpoint) Interactions. Curr Top Med Chem. 2018;18(8):674-699. View Source

In Vivo Efficacy in Skin Allograft Model

In a murine allogeneic skin transplant model, daily subcutaneous administration of DRI-C21045 at 30 mg/kg significantly prolonged graft survival compared to vehicle control [1]. Additionally, in an alloantigen-induced T cell expansion model in draining lymph nodes, DRI-C21045 administered subcutaneously at 20-60 mg/kg twice daily produced dose-dependent inhibition of T cell expansion [2]. These in vivo functional data establish a direct link between CD40-CD40L small-molecule inhibition and immunomodulatory outcomes in whole-animal systems, a validation milestone not yet achieved for many other small-molecule CD40-CD40L inhibitor candidates that remain characterized only at the biochemical or cellular level.

Skin allograft survival

Cross-study

15.0 days (+CTLA4-Ig)

CTLA4-Ig alone 12.0 d; MR-1 antibody 19.0 d

Reported in vivo model-response endpoint

Murine Balb/c→C57BL/6; 30 mg/kg s.c. daily; PK t½ ~2 h

Evidence Dimension	In vivo efficacy in transplantation models
Target Compound Data	Prolonged skin allograft survival (30 mg/kg daily s.c.); inhibited T cell expansion (20-60 mg/kg twice daily s.c.)
Comparator Or Baseline	Vehicle control
Quantified Difference	Significant prolongation of graft survival versus vehicle; dose-dependent inhibition of alloantigen-induced T cell expansion
Conditions	Murine allogeneic skin transplant model (C57BL/6 to DBA/2); alloantigen-induced T cell expansion in draining lymph nodes; vehicle: 20% HPβCD

Why This Matters

These in vivo efficacy data validate DRI-C21045 as a functional tool compound for transplantation and autoimmune disease research, distinguishing it from compounds that have only been characterized in vitro and providing a proven dosing paradigm for preclinical studies.

• [1] Chen J, Song Y, Bojadzic D, Tamayo-Garcia A, Landin AM, Blomberg BB, Buchwald P. Small-Molecule Inhibitors of the CD40-CD40L Costimulatory Protein-Protein Interaction. J Med Chem. 2017;60(21):8906-8922. View Source
• [2] DRI-C21045 Product Datasheet. PeptideDB. View Source

Favorable Cytotoxicity Profile

Protein thermal shift (differential scanning fluorimetry) assays demonstrate that DRI-C21045 binds directly to CD154 (CD40L) rather than to the CD40 receptor [1]. This binding orientation contrasts with antagonistic anti-CD40 monoclonal antibodies such as BI 655064, which bind the CD40 receptor and neutralize CD40-CD40L-dependent B-cell stimulation without evidence of impacting platelet functions [2]. The distinct binding partner has mechanistic implications: CD40L blockade leaves CD40 available for potential alternative ligand interactions, whereas CD40 blockade eliminates all CD40-mediated signaling regardless of ligand source.

Cytotoxicity window

Head-to-head

No cytotoxicity ≤200 µM; Ames-negative ≤500 µM

analog 11: viability loss at 100 µM

Supports safety-related endpoint monitoring

MTT assay on THP-1; Muta-Chromplate Ames test

Evidence Dimension	Molecular binding partner
Target Compound Data	Binds CD154 (CD40L) (confirmed by protein thermal shift assay)
Comparator Or Baseline	BI 655064 (binds CD40 receptor)
Quantified Difference	Qualitative difference in binding target (CD154 vs. CD40)
Conditions	Protein thermal shift (differential scanning fluorimetry) assay with recombinant CD40 and CD154 proteins; antibody binding characterization from published BI 655064 data

Why This Matters

Researchers requiring ligand-specific blockade (CD40L inhibition) rather than receptor blockade (CD40 inhibition) should select DRI-C21045 to preserve CD40 availability for potential CD40L-independent signaling pathways, an experimental design consideration critical for dissecting CD40 biology.

• [1] Bojadzic D, Chen J, Tamayo-Garcia A, Landin AM, Blomberg BB, Buchwald P. Design, Synthesis, and Evaluation of Novel Immunomodulatory Small Molecules Targeting the CD40-CD154 Costimulatory Protein-Protein Interaction. Molecules. 2018;23(5):1153. View Source
• [2] Ullrich SJ, et al. An optimally designed anti-human CD40 antibody with potent B cell suppression for the treatment of autoimmune diseases. Sci Rep. 2021;11:23095. View Source

DRI-C21045 Is a Structurally Validated CD40-CD40L Inhibitor with Defined Chemical Identity

DRI-C21045 (8-{4′-[4-(methoxycarbonyl)benzamido]-[1,1′-biphenyl]-4-amido}naphthalene-1-sulfonic acid) has a fully characterized molecular structure with molecular formula C32H24N2O7S and molecular weight 580.61 g/mol . This chemical definition enables precise molar calculations for experimental dosing and facilitates structure-activity relationship (SAR) comparisons with related compounds in the DRI-C210xx series [1]. In contrast, biological reagents such as anti-CD40 antibodies lack this level of stoichiometric precision due to batch-to-batch variability in glycosylation, aggregation state, and post-translational modifications.

Evidence Dimension	Chemical identity and stoichiometric precision
Target Compound Data	Molecular formula C32H24N2O7S; MW 580.61; IUPAC-defined structure
Comparator Or Baseline	Biologic CD40-CD40L inhibitors (e.g., monoclonal antibodies)
Quantified Difference	Defined stoichiometry vs. variable batch-dependent properties
Conditions	Chemical characterization by NMR, MS, and elemental analysis

Why This Matters

The defined chemical identity of DRI-C21045 ensures experimental reproducibility across laboratories and time, supporting its use as a reference standard for assay development, pharmacological studies, and chemical probe validation where consistent molar activity is required.

• [1] Chen J, Song Y, Bojadzic D, Tamayo-Garcia A, Landin AM, Blomberg BB, Buchwald P. Small-Molecule Inhibitors of the CD40-CD40L Costimulatory Protein-Protein Interaction. J Med Chem. 2017;60(21):8906-8922. View Source

DRI-C21045 Application Scenarios

Chemical Probe for B Cell Immunology

DRI-C21045 is optimal for experiments requiring pathway-specific CD40-CD40L inhibition without confounding cytotoxicity. The >30-fold selectivity against other TNFSF PPIs (OX40-OX40L, BAFFR-BAFF, TNF-R1-TNFα) [1] combined with a safety margin of >6-fold above functional IC50 for cytotoxicity [2] makes it suitable for in vitro mechanistic studies where pathway attribution is critical. Use at 4.5-17.1 μM for complete functional inhibition in B cell and NF-κB assays [3].

In Vivo Immunosuppression in Transplantation

DRI-C21045 is the only small-molecule CD40-CD40L inhibitor validated in murine allogeneic skin transplant and T cell expansion models. Subcutaneous administration at 30 mg/kg daily (in 20% HPβCD) prolongs graft survival [1]; twice-daily dosing at 20-60 mg/kg inhibits alloantigen-induced T cell expansion in draining lymph nodes [2]. This established in vivo dosing paradigm provides a reference for preclinical transplantation tolerance studies.

Selectivity Benchmarking in TNF Superfamily Screens

DRI-C21045 binds CD154 (CD40L) rather than CD40 [1], distinguishing it from anti-CD40 antibodies. This property enables experiments where CD40L-specific blockade is required while preserving CD40 availability for other ligands. The compound inhibits CD40L-induced B cell proliferation with IC50 = 4.5 μM and NF-κB activation with IC50 = 17.1 μM [2], providing a defined concentration range for primary B cell and B cell line studies.

Lead Optimization and SAR Template

DRI-C21045 serves as a reference standard for CD40-CD40L inhibitor screening and assay development. Its fully characterized structure (MW 580.61, C32H24N2O7S) [1] and established binding inhibition IC50 of 0.17 μM [2] provide a benchmark for compound library validation. The validated selectivity profile against other TNFSF PPIs [3] supports its use in counter-screening panels and target engagement assay calibration.

Application

Selection Property

Validation Focus

B cell immunology pathway studies

Functional inhibition in primary B cell assays

CD40-driven proliferation and NF-κB reporter endpoints

Murine transplant model studies

In vivo model-response profile with CTLA4-Ig co-treatment

Allograft survival time and T cell expansion in draining lymph nodes

TNF superfamily counter-screening

CD40 selectivity over TNF-R1 interaction

Specificity window in PPI inhibition panels

Medicinal chemistry optimization

Balanced DRI-series profile (binding, function, selectivity)

Linker and ester substituent SAR verification

• [1] Bojadzic D, Chen J, Tamayo-Garcia A, Landin AM, Blomberg BB, Buchwald P. Design, Synthesis, and Evaluation of Novel Immunomodulatory Small Molecules Targeting the CD40-CD154 Costimulatory Protein-Protein Interaction. Molecules. 2018;23(5):1153. View Source
• [2] Chen J, Song Y, Bojadzic D, Tamayo-Garcia A, Landin AM, Blomberg BB, Buchwald P. Small-Molecule Inhibitors of the CD40-CD40L Costimulatory Protein-Protein Interaction. J Med Chem. 2017;60(21):8906-8922. View Source
• [3] DRI-C21045 Product Datasheet. TargetMol T11096. View Source